Cas no 957061-00-6 (3-Borono-N-(2,5-dimethylphenyl)benzamide)

• Product Name: 3-Borono-N-(2,5-dimethylphenyl)benzamide
• CAS No: 957061-00-6
• MF: C₁₅H₁₆BNO₃
• MW: 269.103444099426
• MDL: MFCD09027263
• CID: 802728
• PubChem ID: 44118808
• Update Time: 2025-05-26

3-Borono-N-(2,5-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (3-((2,5-Dimethylphenyl)carbamoyl)phenyl)boronic acid
• 3-(2,5-Dimethylphenylcarbamoyl)benzeneboronic acid
• 3-(2,5-Dimethylphenylcarbamoyl)phenylboronic acid
• 3-Borono-N-(2,5-dimethylphenyl)benzamide
• Boronic acid,B-[3-[[(2,5-dimethylphenyl)amino]carbonyl]phenyl]-
• OR2098
• {3-[(2,5-Dimethylphenyl)carbamoyl]phenyl}boronic acid
• [3-[(2,5-dimethylphenyl)carbamoyl]phenyl]boronic acid
• BC001900
• AB0043272
• Z1177
• ST24034238
• 3-[(2,5-Dimethylphenyl
• CS-0174330
• (3-((2,5-Dimethylphenyl)carbamoyl)phenyl)boronicacid
• PS-9687
• MFCD09027263
• 3-[(2,5-Dimethylphenyl)carbamoyl]benzeneboronic acid
• SCHEMBL2557996
• D71380
• DTXSID90657002
• 957061-00-6
• 3-((2,5-dimethylphenyl)carbamoyl)phenylboronic acid
• A853877
• AKOS015833553
• 3-[(2,5-dimethylphenyl)carbamoyl]phenylboronic acid

• MDL： MFCD09027263
• Inchi： 1S/C15H16BNO3/c1-10-6-7-11(2)14(8-10)17-15(18)12-4-3-5-13(9-12)16(19)20/h3-9,19-20H,1-2H3,(H,17,18)
• InChI Key： VXKQWIGNLAJBGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)NC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 269.12200
• Monoisotopic Mass: 269.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 69.56000
• LogP: 1.30850
• Vapor Pressure: Not available

3-Borono-N-(2,5-dimethylphenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Borono-N-(2,5-dimethylphenyl)benzamide

3-Borono-N-(2,5-dimethylphenyl)benzamide (CAS No. 957061-00-6): A Comprehensive Overview

3-Borono-N-(2,5-dimethylphenyl)benzamide, identified by the CAS registry number 957061-00-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted benzamide moiety. The presence of the boronic acid group makes it particularly valuable in cross-coupling reactions, a cornerstone of modern organic synthesis.

Recent advancements in the synthesis and application of 3-borono-N-(2,5-dimethylphenyl)benzamide have been extensively documented in scientific literature. Researchers have explored its potential as a versatile building block in the construction of complex molecular architectures. For instance, studies have demonstrated its effectiveness in Suzuki-Miyaura and Buchwald-Hartwig couplings, where it serves as an efficient coupling partner due to its high reactivity and stability under reaction conditions.

The structural features of CAS No. 957061-00-6 are pivotal to its functionality. The boronic acid group (-B(OH)₂) is highly reactive and readily participates in various cross-coupling reactions, enabling the formation of biaryl bonds. Meanwhile, the N-(2,5-dimethylphenyl)benzamide moiety provides a rigid and electron-deficient framework, which enhances the compound's stability and compatibility with diverse reaction conditions.

In terms of applications, 3-borono-N-(2,5-dimethylphenyl)benzamide has found utility in drug discovery, materials synthesis, and chemical sensing. Its role as an intermediate in the synthesis of bioactive molecules has been highlighted in several recent studies. For example, researchers have utilized this compound to construct novel kinase inhibitors and GPCR modulators with potential therapeutic applications.

The synthesis of CAS No. 957061-00-6 typically involves multi-step processes that emphasize both efficiency and scalability. A common approach involves the coupling of a boronic acid derivative with an appropriately substituted benzamide under catalytic conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production.

From an environmental perspective, the ecological impact of 3-borono-N-(2,5-dimethylphenyl)benzamide has been a topic of recent research interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing insights into its potential for safe disposal and recycling.

In conclusion, CAS No. 957061-00-6, or 3-borono-N-(2,5-dimethylphenyl)benzamide, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it a focal point for researchers across multiple disciplines. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more prominent role in the development of innovative chemical products.